molecular formula C7H7N3S B15371761 5-Hydrazino-1,3-benzothiazole CAS No. 854070-57-8

5-Hydrazino-1,3-benzothiazole

Cat. No.: B15371761
CAS No.: 854070-57-8
M. Wt: 165.22 g/mol
InChI Key: ZBKFJMPNKPLCEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Hydrazino-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a hydrazino (-NH-NH₂) group at the 5-position.

Properties

CAS No.

854070-57-8

Molecular Formula

C7H7N3S

Molecular Weight

165.22 g/mol

IUPAC Name

1,3-benzothiazol-5-ylhydrazine

InChI

InChI=1S/C7H7N3S/c8-10-5-1-2-7-6(3-5)9-4-11-7/h1-4,10H,8H2

InChI Key

ZBKFJMPNKPLCEF-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1NN)N=CS2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

2-Phenyl-1,3-benzothiazole Derivatives

  • Structure : Benzothiazole core with aryl substituents (e.g., 2-phenyl group) at position 2.
  • Synthesis: Optimized via condensation of 2-aminothiophenol and benzaldehyde in glycerol under mild heating (60–80°C), yielding products like 4a–k in >90% efficiency .
  • Key Features :
    • High solubility in polar solvents (e.g., glycerol).
    • Stability under ambient conditions due to aromatic conjugation.
    • Applications: Precursors for fluorescent dyes and bioactive agents.

1,3,4-Benzothiadiazepine Derivatives

  • Structure : Tricyclic systems (e.g., triazolo-fused benzothiadiazepines) with sulfur and nitrogen atoms.
  • Synthesis: Constructed from 4-amino-3-mercapto-1,2,4-triazoles and 2-chloro-5-nitrobenzaldehyde, forming fused rings under reflux conditions .
  • Key Features :
    • Enhanced ring strain due to tricyclic architecture.
    • Reactivity: Nitro groups enable further functionalization (e.g., reduction to amines).
    • Applications: Explored as antimicrobial and anticonvulsant agents.

1,2,5-Oxadiazine Derivatives

  • Structure : Six-membered rings containing two nitrogen and one oxygen atom.
  • Synthesis : Derived from hydrazide-hydrazone intermediates (e.g., reacting carbazole-derived hydrazides with benzaldehydes), followed by cyclization with acetic anhydride .
  • Key Features: Hydrazine-based precursors enable diverse substitution patterns. Analytical confirmation via TLC and spectroscopic methods (IR, NMR). Applications: Potential in optoelectronics and as kinase inhibitors.

Table 1. Comparative Analysis of Heterocyclic Compounds

Compound Class Core Structure Key Substituent Synthesis Method Yield/Purity Applications References
2-Phenyl-1,3-benzothiazole Benzothiazole Aryl (e.g., phenyl) Glycerol-mediated condensation >90% yield Fluorescent dyes, drug precursors
1,3,4-Benzothiadiazepine Benzothiadiazepine Nitro, triazole Reflux with nitrobenzaldehyde Moderate to high Antimicrobial agents
1,2,5-Oxadiazine Oxadiazine Hydrazone-hydrazide Cyclization with anhydride Confirmed by TLC Optoelectronics, inhibitors

Discussion of 5-Hydrazino-1,3-benzothiazole in Context

While direct data on 5-hydrazino-1,3-benzothiazole is absent in the provided evidence, its properties can be extrapolated:

  • Reactivity: The hydrazino group likely enhances nucleophilicity, enabling Schiff base formation or metal coordination—similar to hydrazide intermediates in oxadiazine synthesis .
  • Stability: Compared to 2-phenyl derivatives , the hydrazino substituent may reduce solubility in non-polar solvents due to increased polarity.
  • Synthetic Routes: Potential pathways could involve hydrazine substitution on preformed benzothiazoles, analogous to ’s methodology but requiring controlled conditions to avoid over-oxidation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.